molecular formula C9H8N2O B1321441 3-(1h-Imidazol-2-yl)phenol CAS No. 52091-36-8

3-(1h-Imidazol-2-yl)phenol

Cat. No. B1321441
CAS RN: 52091-36-8
M. Wt: 160.17 g/mol
InChI Key: OLIGOFWIQBLZFC-UHFFFAOYSA-N
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Description

3-(1H-Imidazol-2-yl)phenol is a chemical compound with the CAS Number: 52091-36-8. It has a molecular weight of 160.18 and its IUPAC name is 3-(1H-imidazol-2-yl)phenol . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Synthesis Analysis

The synthesis of imidazole derivatives has been reported in several studies . Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .


Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity .

Scientific Research Applications

Organic Synthesis

“3-(1h-Imidazol-2-yl)phenol” serves as a valuable substrate for the synthesis of diverse compounds, particularly imidazole derivatives, which are commonly employed in organic synthesis. These derivatives are crucial for constructing complex molecules due to their versatility and reactivity .

Biochemistry

In biochemistry, imidazole derivatives play a significant role due to their resemblance to the biologically important histidine amino acid. They are used in enzyme inhibition studies and as a mimic for nitrogen-containing biological compounds .

Luminescence Efficiency

Imidazole-based compounds, including “3-(1h-Imidazol-2-yl)phenol”, have shown pronounced luminescence efficiency and thermal stability, making them suitable for use in non-doped blue OLEDs which are vital in organic electronics .

Humidity Sensing

The semiconducting properties of “3-(1h-Imidazol-2-yl)phenol” have been investigated for use as an active sensing material in surface-type humidity sensors due to its frequency and humidity-dependent sensing properties .

Antibacterial Activities

Imidazole-based compounds exhibit antibacterial activities, and derivatives of “3-(1h-Imidazol-2-yl)phenol” have been synthesized for potential use in antibacterial applications .

Drug Discovery

Imidazole derivatives are applied extensively in drug discovery due to their wide range of bioactivities, including antimicrobial, anticancer, antiparasitic, antihypertensive, antineuropathic, and anti-inflammatory activities .

Catalysis

In the field of catalysis, imidazole derivatives are used as ligands or organocatalysts due to their ability to coordinate with metals and facilitate various chemical reactions .

Sensors

Due to their nitrogen-rich heterocyclic structure, imidazole derivatives are utilized in sensor technology for detecting various substances or environmental changes .

Future Directions

Imidazole has become an important synthon in the development of new drugs . The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable . The understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs .

properties

IUPAC Name

3-(1H-imidazol-2-yl)phenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N2O/c12-8-3-1-2-7(6-8)9-10-4-5-11-9/h1-6,12H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLIGOFWIQBLZFC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)O)C2=NC=CN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80618263
Record name 3-(1H-Imidazol-2-yl)phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80618263
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

160.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1h-Imidazol-2-yl)phenol

CAS RN

52091-36-8
Record name 3-(1H-Imidazol-2-yl)phenol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=52091-36-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-(1H-Imidazol-2-yl)phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80618263
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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